Cas no 1204235-02-8 (3,5-bis(trifluoromethyl)-4-pyridinamine)
1204235-02-8 structure
Product Name:3,5-bis(trifluoromethyl)-4-pyridinamine
CAS No:1204235-02-8
MF:C7H4F6N2
MW:230.110482215881
CID:1209676
PubChem ID:20446461
Update Time:2025-04-20
3,5-bis(trifluoromethyl)-4-pyridinamine Chemical and Physical Properties
Names and Identifiers
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- 3,5-bis(trifluoromethyl)-4-pyridinamine
- 3,5-bis(trifluoromethyl)pyridin-4-amine
- IELUHBHHLAJWKF-UHFFFAOYSA-N
- 1204235-02-8
- 3,5-Bis-trifluoromethyl-pyridin-4-ylamine
- AKOS017344577
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- Inchi: 1S/C7H4F6N2/c8-6(9,10)3-1-15-2-4(5(3)14)7(11,12)13/h1-2H,(H2,14,15)
- InChI Key: IELUHBHHLAJWKF-UHFFFAOYSA-N
- SMILES: FC(C1C=NC=C(C(F)(F)F)C=1N)(F)F
Computed Properties
- Exact Mass: 230.02786711g/mol
- Monoisotopic Mass: 230.02786711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
3,5-bis(trifluoromethyl)-4-pyridinamine Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1204235-02-8 (3,5-bis(trifluoromethyl)-4-pyridinamine) Related Products
- 387824-61-5(3-(trifluoromethyl)pyridin-4-amine)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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